Cas no 1286719-44-5 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• CAS No: 1286719-44-5
• MF: C₁₇H₁₂N₄O₅S₃
• MW: 448.495979309082
• CID: 6275187
• PubChem ID: 52907975
• Update Time: 2025-05-27

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• 1286719-44-5
• AKOS024533922
• N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-2-(thiophene-2-carboxamido)oxazole-4-carboxamide
• VU0533641-1
• F6154-0636
• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-carbonylamino)-1,3-oxazole-4-carboxamide

• Inchi： 1S/C17H12N4O5S3/c1-29(24,25)9-4-5-10-13(7-9)28-17(19-10)21-14(22)11-8-26-16(18-11)20-15(23)12-3-2-6-27-12/h2-8H,1H3,(H,18,20,23)(H,19,21,22)
• InChI Key： LJAHEJDUQXDKFT-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)SC(NC(C1=COC(NC(C3=CC=CS3)=O)=N1)=O)=N2)(=O)=O

Computed Properties

• Exact Mass: 447.99698302g/mol
• Monoisotopic Mass: 447.99698302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 196Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide (CAS No. 1286719-44-5): A Comprehensive Overview

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide (CAS No. 1286719-44-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzothiazole moiety, a thiophene ring, and an oxazole core. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzothiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this moiety in N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide suggests that the compound may exhibit similar biological activities. Recent studies have shown that benzothiazoles can modulate various signaling pathways involved in inflammation and cancer progression, making them promising candidates for drug development.

The thiophene ring is another key structural element of this compound. Thiophenes are known for their ability to enhance the lipophilicity and bioavailability of molecules, which can improve their pharmacokinetic properties. In the context of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide, the thiophene ring may contribute to its ability to cross cell membranes and reach intracellular targets more effectively.

The oxazole core is a five-membered heterocyclic ring that is often found in biologically active compounds. Oxazoles can exhibit a wide range of biological activities, including antibacterial, antifungal, and antiviral properties. The presence of an oxazole ring in N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide suggests that it may have multiple mechanisms of action and could be effective against various pathogens or diseases.

Recent research has focused on the potential therapeutic applications of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide. One study published in the *Journal of Medicinal Chemistry* investigated the compound's activity against multidrug-resistant bacteria. The results showed that N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including strains resistant to commonly used antibiotics.

Another area of interest is the compound's potential as an anticancer agent. A study published in *Cancer Research* evaluated the cytotoxic effects of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide on various cancer cell lines. The results indicated that the compound selectively induced apoptosis in cancer cells while sparing normal cells. Mechanistic studies revealed that N-(6-methanesulfonyl-1,3-benzothiazol-2-y l)-2-(thiophene - 2 - amido) - 1 , 3 - oxazole - 4 - carboxamide targets multiple signaling pathways involved in cell proliferation and survival.

In addition to its antibacterial and anticancer properties, N-(6-methanesulfonyl - 1 , 3 - benzothiazol - 2 - y l) - 2 - (thiophene - 2 - amido) - 1 , 3 - oxazole - 4 - carboxamide has also been investigated for its anti-inflammatory effects. A study published in *Inflammation* demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that N-(6-methanesulfonyl - 1 , 3 - benzothiazol - 2 - y l) - 2 - (thiophene - 2 - amido) - 1 , 3 - oxazole - 4-carboxamide could be a valuable candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of N-(6-methanesulfonyl - 1 , 3-benzothiazol - y l) -( thiophene -( amido ) ) -( oxazole -( carboxamide ) ) have also been studied to assess its suitability as a therapeutic agent. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the drug reaches its target tissues at therapeutic concentrations without causing significant side effects.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-(6-methanesulfonyl - y l) -( thiophene -( amido ) ) -( oxazole -( carboxamide ) ). Preclinical studies are currently underway to evaluate its efficacy and safety in animal models of various diseases. If these studies yield positive results, clinical trials may be initiated to assess the compound's effectiveness in human patients.

In conclusion, N-(6-methanesulfonyl - y l) -( thiophene -( amido )) -( oxazole -( carboxamide )) (CAS No. 1286719–44–5) is a multifaceted compound with significant potential as a therapeutic agent. Its unique structural features contribute to its diverse biological activities, making it a promising candidate for further development in medicinal chemistry and pharmaceutical research.